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Cat. No.: B028548 Get Quote

An In-Depth Guide to the Applications of 2-Amino-2-methylpropanenitrile in Organic

Chemistry

Introduction
2-Amino-2-methylpropanenitrile, also known as 2-aminoisobutyronitrile, is a bifunctional

organic compound featuring a primary amine and a nitrile group attached to a quaternary

carbon center.[1] This unique structure makes it a highly versatile and valuable building block in

modern organic synthesis. Its dual reactivity, with a nucleophilic amino group and an

electrophilic cyano group, allows it to serve as a key precursor in the construction of complex

molecular architectures, particularly in the synthesis of pharmaceuticals, agrochemicals, and

various heterocyclic systems.[2][3][4] This guide provides a comparative overview of its primary

applications, supported by experimental data and protocols, for researchers, scientists, and

professionals in drug development.

Synthesis of 2-Amino-2-methylpropanenitrile
The most common and historically significant method for synthesizing α-aminonitriles, including

2-Amino-2-methylpropanenitrile, is the Strecker synthesis, first reported in 1850.[3][5][6] The

reaction involves a one-pot, three-component condensation of a ketone (acetone), a cyanide

source (like sodium or potassium cyanide), and ammonia.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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